
Ethyl 2-methyl-3-oxopentanoate CAS number
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888 Get Quote

A Technical Guide to Ethyl 2-methyl-3-
oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methyl-3-oxopentanoate
(CAS Number: 759-66-0), a versatile building block in organic synthesis with applications in

biochemical research and flavor chemistry. This document summarizes its chemical and

physical properties, outlines a common synthetic protocol, and touches upon its known

biological interactions.

Chemical and Physical Properties
Ethyl 2-methyl-3-oxopentanoate is a clear liquid with a characteristic odor.[1] Its key physical

and chemical properties are summarized in the tables below for easy reference and

comparison.

Identifier Value Source

CAS Number 759-66-0 [2]

Molecular Formula C8H14O3 [2]

IUPAC Name
ethyl 2-methyl-3-

oxopentanoate
[2]
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Property Value Source

Molecular Weight 158.20 g/mol [1]

Boiling Point 175 °C (approx.) [1]

Density
0.92 g/cm³ (at room

temperature, approx.)
[1]

Solubility

Soluble in organic solvents like

ethanol and ether; less soluble

in water.

[1]

Synthesis of Ethyl 2-methyl-3-oxopentanoate
A common and straightforward method for the synthesis of Ethyl 2-methyl-3-oxopentanoate
is through the esterification of 2-methyl-3-oxopentanoic acid.[1] This reaction is typically

catalyzed by an acid, such as sulfuric acid, and is carried out under reflux conditions to drive

the reaction towards the formation of the ethyl ester.[1]

Experimental Protocol: Esterification of 2-methyl-3-
oxopentanoic acid
While a detailed, peer-reviewed experimental protocol is not readily available in the public

domain, the following general procedure outlines the key steps for this synthesis:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 2-methyl-3-oxopentanoic acid and an excess of ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.

Reflux: Heat the mixture to reflux and maintain this temperature for several hours to ensure

the reaction proceeds to completion. The progress of the reaction can be monitored using

techniques such as Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a mild base, such as a saturated sodium bicarbonate solution.
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Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent, such as diethyl ether. Wash the organic layer sequentially with water and

brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the

crude Ethyl 2-methyl-3-oxopentanoate.

Purification: The crude product can be further purified by vacuum distillation to yield the pure

ester.
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General Synthesis Workflow for Ethyl 2-methyl-3-oxopentanoate

2-methyl-3-oxopentanoic acid + Ethanol

Reaction Mixture

Acid Catalyst (e.g., H2SO4)

Reflux

Neutralization (e.g., NaHCO3)

Heat

Extraction (e.g., Diethyl Ether)

Drying & Concentration

Purification (Vacuum Distillation)

Ethyl 2-methyl-3-oxopentanoate
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Caption: A flowchart illustrating the key stages in the synthesis of Ethyl 2-methyl-3-
oxopentanoate via esterification.

Biological Interactions and Applications
Ethyl 2-methyl-3-oxopentanoate serves as a valuable precursor in the synthesis of more

complex organic molecules.[1] In the realm of biochemical research, it is utilized in studies

concerning enzyme-catalyzed reactions and metabolic pathways.[1] Notably, it is suggested to

act as a substrate for enzymes involved in metabolic pathways, particularly those related to

amino acid metabolism.[1] However, specific signaling pathways directly involving Ethyl 2-
methyl-3-oxopentanoate are not well-documented in publicly available literature.

Its applications extend to the pharmaceutical industry, where it is explored for potential roles in

drug formulation and as a starting material for the synthesis of bioactive compounds.[1] For

instance, it has been used as a starting material in the synthesis of a PPAR agonist ligand,

indicating its utility in the development of therapeutics for metabolic disorders.[1] Furthermore,

due to its pleasant aroma, it finds use as a flavoring agent in the food industry.[1]

Reactivity Profile
The chemical reactivity of Ethyl 2-methyl-3-oxopentanoate is largely dictated by its functional

groups: the ester and the ketone.
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Key Chemical Reactions of Ethyl 2-methyl-3-oxopentanoate

Starting Material

Reaction Types

Products

Ethyl 2-methyl-3-oxopentanoate

Oxidation Reduction Nucleophilic Substitution

Carboxylic Acids

e.g., KMnO4

Alcohols

e.g., LiAlH4

Other Functional Groups

with Nucleophiles
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Caption: A diagram showing the main reaction pathways for Ethyl 2-methyl-3-oxopentanoate.

This technical guide provides a foundational understanding of Ethyl 2-methyl-3-
oxopentanoate for professionals in research and development. For more specific applications

and detailed experimental procedures, consulting peer-reviewed scientific literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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